Cas no 578006-79-8 (2,7-Diazabicyclo[4.2.0]octa-1,3,5-triene(9CI))
578006-79-8 structure
Product Name:2,7-Diazabicyclo[4.2.0]octa-1,3,5-triene(9CI)
CAS No:578006-79-8
MF:C6H6N2
MW:106.125240802765
CID:1018514
PubChem ID:45079536
Update Time:2025-04-20
2,7-Diazabicyclo[4.2.0]octa-1,3,5-triene(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2,7-Diazabicyclo[4.2.0]octa-1,3,5-triene(9CI)
- 2,7-diazabicyclo[4.2.0]octa-1(6),2,4-triene
- 578006-79-8
- DTXSID00663730
- 2,7-DIAZABICYCLO[4.2.0]OCTA-1,3,5-TRIENE
- 83352-79-8
- SCHEMBL2044013
-
- Inchi: 1S/C6H6N2/c1-2-5-6(4-8-5)7-3-1/h1-3,8H,4H2
- InChI Key: WWXKFIWJMQVUTI-UHFFFAOYSA-N
- SMILES: N1C2C=CC=NC=2C1
Computed Properties
- Exact Mass: 106.053098200g/mol
- Monoisotopic Mass: 106.053098200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 92.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 24.9Ų
2,7-Diazabicyclo[4.2.0]octa-1,3,5-triene(9CI) Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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